Cas no 1779124-03-6 (2,4-Dichloro-6-methyl-nicotinic acid butyl ester)

• Product Name: 2,4-Dichloro-6-methyl-nicotinic acid butyl ester
• CAS No: 1779124-03-6
• MF: C₁₁H₁₃Cl₂NO₂
• MW: 262.132421255112
• CID: 5152373
• Update Time: 2025-06-27

2,4-Dichloro-6-methyl-nicotinic acid butyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-methyl-nicotinic acid butyl ester
• 3-Pyridinecarboxylic acid, 2,4-dichloro-6-methyl-, butyl ester

• Inchi： 1S/C11H13Cl2NO2/c1-3-4-5-16-11(15)9-8(12)6-7(2)14-10(9)13/h6H,3-5H2,1-2H3
• InChI Key： UQUYWZDXLOIDTM-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C)=CC(Cl)=C1C(OCCCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2,4-Dichloro-6-methyl-nicotinic acid butyl ester

Professional Introduction to 2,4-Dichloro-6-methyl-nicotinic acid butyl ester (CAS No. 1779124-03-6)

2,4-Dichloro-6-methyl-nicotinic acid butyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1779124-03-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. This compound belongs to the nicotinic acid derivatives, a class of molecules known for their diverse biological activities. The structural features of 2,4-Dichloro-6-methyl-nicotinic acid butyl ester, particularly the presence of chloro and methyl substituents on the pyridine ring, contribute to its unique chemical properties and potential applications.

The butyl ester moiety in the compound's name indicates that the carboxylic acid group of nicotinic acid has been esterified with butanol. This modification enhances the solubility and stability of the compound, making it more suitable for various synthetic and analytical applications. In pharmaceutical research, esters of nicotinic acid derivatives are often explored for their potential as prodrugs or intermediates in the synthesis of active pharmaceutical ingredients (APIs).

Recent advancements in medicinal chemistry have highlighted the importance of nicotinic acid derivatives in developing treatments for metabolic disorders, cardiovascular diseases, and neurodegenerative conditions. The chloro substituents at the 2- and 4-positions of the pyridine ring in 2,4-Dichloro-6-methyl-nicotinic acid butyl ester introduce electrophilic centers that can participate in various chemical reactions, such as nucleophilic substitution or metal-catalyzed cross-coupling reactions. These reactivity patterns make the compound a valuable building block for constructing more complex molecular architectures.

In agrochemical research, derivatives of nicotinic acid have been widely studied for their potential as herbicides, fungicides, and insecticides. The structural modifications introduced in 2,4-Dichloro-6-methyl-nicotinic acid butyl ester may confer enhanced biological activity or selectivity against specific targets. For instance, the methyl group at the 6-position can influence the electronic properties of the pyridine ring, thereby affecting its interaction with biological receptors or enzymes.

The synthesis of 2,4-Dichloro-6-methyl-nicotinic acid butyl ester typically involves multi-step organic reactions starting from commercially available precursors such as methyl nicotinate or 2,4-dichloronicotinic acid. The esterification step is often performed using alkylating agents like butanol in the presence of catalysts such as sulfuric acid or thionyl chloride. The choice of solvent and reaction conditions can significantly impact the yield and purity of the final product.

From an analytical chemistry perspective, 2,4-Dichloro-6-methyl-nicotinic acid butyl ester can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). High-performance liquid chromatography (HPLC) coupled with UV detection is commonly employed for purity assessment and quantification in pharmaceutical formulations. These analytical methods ensure that the compound meets stringent quality standards before being used in further research or development.

The pharmacological potential of 2,4-Dichloro-6-methyl-nicotinic acid butyl ester has been explored in several preclinical studies. Researchers have investigated its effects on enzymes such as lactate dehydrogenase (LDH) and cytochrome P450 monooxygenases, which play crucial roles in drug metabolism. Additionally, studies have examined its interaction with nicotinic acetylcholine receptors (nAChRs), which are implicated in various neurological disorders. The presence of both chloro and methyl substituents may modulate binding affinity and selectivity at these targets.

In recent years, there has been growing interest in developing novel therapeutic agents based on nicotinic acid derivatives due to their favorable pharmacokinetic properties. The butyl ester group not only improves solubility but also allows for further derivatization to enhance bioavailability or target specificity. For example, hydrolysis of the ester bond could release free nicotinic acid or its active metabolites, which may exert therapeutic effects.

The agrochemical industry has also benefited from the use of nicotinic acid derivatives as key intermediates in synthesizing environmentally friendly pesticides. The structural diversity inherent in compounds like 2,4-Dichloro-6-methyl-nicotinic acid butyl ester enables chemists to design molecules with improved efficacy against pests while minimizing ecological impact. This aligns with global efforts to develop sustainable agricultural practices.

Future research directions may focus on optimizing synthetic routes to improve scalability and cost-effectiveness for industrial applications. Additionally, computational modeling techniques such as molecular docking can be employed to predict binding interactions between 2,4-Dichloro-6-methyl-nicotinic acid butyl ester and biological targets before experimental validation. Such approaches can accelerate drug discovery processes by identifying promising candidates early in development.

In conclusion,2,4-Dichloro-6-methyl-nicotinic acid butyl ester (CAS No. 1779124-03-6) represents a versatile intermediate with significant potential in both pharmaceutical and agrochemical fields. Its unique structural features make it a valuable tool for synthetic chemists seeking to develop new bioactive molecules. As research continues to uncover novel applications for this compound,2,4-Dichloro-6-methyl-nicotinic acid butyl ester is likely to remain a cornerstone of innovation in medicinal chemistry.